Cas no 1023301-84-9 (Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride)

• Product Name: Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride
• CAS No: 1023301-84-9
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD13185086
• CID: 831088
• PubChem ID: 45489808
• Update Time: 2025-05-21

Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride
• 2-Pyridinecarboxamide, 4-amino-N-[[2-(aminosulfonyl)phenyl]methyl]-5-cyano-6-ethoxy-
• 7-Boc-2,7-diaza-spiro[3.5]nonane hydrochloride
• tert-butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate HCl salt
• 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1,1-diMethylethyl ester, (Hydrochloride) (1:1)
• TERT-BUTYL 2,7-DIAZASPIRO[3.5]NONANE-7-CARBOXYLATE HCL
• HVLQURGQQISYSQ-UHFFFAOYSA-N
• 7-Boc-2,7-diaza-spiro3.5nonane
• tert-Butyl2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride
• SB10180
• RP29353
• 7-Boc-2,7-diazaspiro[3.5]nonane HCl
• OR317165
• AX815
• tert-butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate,hydrochloride
• 2,7-diaza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester hydrochloride
• MFCD13185086
• tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate, HCl
• EN300-365073
• 2GRW4TT7JL
• CS-D0628
• tert-butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate;hydrochloride
• 7-(tert-butoxycarbonyl)-7-aza-2-azoniaspiro[3.5]nonane chloride
• tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate--hydrogen chloride (1/1)
• DTXSID10670470
• 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)
• 7-Boc-2,7-diazaspiro[3.5]nonane Hydrochloride
• DB-361609
• SCHEMBL994266
• SY021776
• 1023301-84-9
• tert-Butyl2,7-diazaspiro[3.5]nonane-7-carboxylatehydrochloride
• J-524427
• GS-4200
• 2,7-diazaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester hydrochloride
• AKOS015844702
• Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride

• MDL： MFCD13185086
• Inchi： 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-6-4-12(5-7-14)8-13-9-12;/h13H,4-9H2,1-3H3;1H
• InChI Key： HVLQURGQQISYSQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC2(CC1)CNC2)=O

Computed Properties

• Exact Mass: 240.14700
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 58.64000
• LogP: 1.40020

Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride

Tert-Butyl 2,7-Diazaspiro[3.5]Nonane-7-Carboxylate Hydrochloride: A Comprehensive Overview

The compound Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride, with the CAS number 1023301-84-9, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom. The structure of this compound is unique due to its spiro ring system and the presence of a tert-butyl group, which contributes to its stability and bioavailability.

Recent studies have highlighted the potential of Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride in various therapeutic areas. Researchers have explored its role as a potential lead compound in drug discovery, particularly in the development of novel antibiotics and anti-inflammatory agents. The spiro structure of this compound is believed to play a crucial role in its ability to interact with specific biological targets, making it a promising candidate for further investigation.

In terms of synthesis, the preparation of Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the spiro ring system through a nucleophilic substitution reaction, followed by the introduction of the tert-butyl group via esterification. The final step involves protonation to form the hydrochloride salt, which enhances the compound's solubility and stability.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Studies have shown that Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride exhibits excellent absorption and distribution properties, which are critical for its potential use as an oral medication. Additionally, its metabolism and excretion pathways have been extensively studied, providing valuable insights into its safety profile and suitability for long-term use.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the spiro ring system contributes significantly to its ability to bind to target proteins with high affinity. This finding has led to renewed interest in exploring its potential as a scaffold for drug design.

In conclusion, Tert-Butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate hydrochloride represents a fascinating example of how structural complexity can lead to unique chemical and biological properties. With ongoing research focusing on its therapeutic potential and pharmacokinetic characteristics, this compound holds promise for contributing to advancements in medicinal chemistry and drug development.